(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide
• InChI: InChI=1S/C15H16N2O3/c1-3-17(4-2)15(18)12(9-16)7-11-5-6-13-14(8-11)20-10-19-13/h5-8H,3-4,10H2,1-2H3/b12-7-
• InChI Key: HHNJGAPHLDDHTG-GHXNOFRVSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=CC1=CC2=C(C=C1)OCO2)C#N
• Isomeric SMILES: CCN(CC)C(=O)/C(=C\C1=CC2=C(C=C1)OCO2)/C#N
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide is a compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MDMAI or MDAI-CN, and it belongs to the class of synthetic cathinones.

Scientific Research Applications

1. Catalysis and Asymmetric Hydrogenation
The structurally related benzamide derivatives like 1,2-bis(tert-butylmethylphosphino)-4,5-(methylenedioxy)benzene (DioxyBenzP*) have been utilized in the rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes, including enamides. This process is significant in the preparation of chiral pharmaceutical ingredients, showcasing the importance of such compounds in facilitating selective chemical transformations and contributing to medicinal chemistry. The ligands involved are resistant to oxidation and enable high catalytic activity and enantioselectivities (Imamoto et al., 2012).

2. Targeted Drug Delivery and Cytotoxicity Against Melanoma
Benzamide derivatives have shown potential in targeted drug delivery, particularly for melanoma treatment. Alkylating benzamides conjugated with cytostatics have demonstrated enhanced toxicity against melanoma cells compared to parent compounds, supporting the concept of benzamide-mediated in vivo delivery of cytostatics in melanoma cells, thus improving the efficacy of treatment (Wolf et al., 2004).

3. Colorimetric Sensing of Fluoride Anions
N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives have been synthesized and employed in the colorimetric sensing of fluoride anions. Certain benzamide derivatives exhibit a drastic color transition in response to fluoride anion, indicating their potential as effective sensors in various applications, such as environmental monitoring and diagnostics (Younes et al., 2020).

4. Fluorescence and Photophysical Studies
Benzamide derivatives have been synthesized and their photophysical properties studied, indicating their potential in fluorescence applications. Their thermal stability and excited state intra-molecular proton transfer pathway, characterized by single absorption and dual emission characteristics, underscore their suitability for various applications in material sciences and sensor technology (Padalkar et al., 2011).